N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C18H10BrN3O3S2/c19-12-3-1-10(2-4-12)14-9-26-18(20-14)21-17(23)16-8-11-7-13(22(24)25)5-6-15(11)27-16/h1-9H,(H,20,21,23)
• InChI Key: MDKJFJJKMKHIPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC(=N2)NC(=O)C3=CC4=C(S3)C=CC(=C4)[N+](=O)[O-])Br
• Molecular Formula: C18H10BrN3O3S2
• Molecular Weight: 460.3 g/mol

Description

The compound “N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide” is a complex organic molecule that contains several functional groups, including a bromophenyl group, a thiazole ring, a nitro group, and a benzothiophene ring. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name and the general rules of organic chemistry. It likely has a planar structure due to the presence of the thiazole and benzothiophene rings. The bromophenyl group is likely attached to the thiazole ring, and the nitro group is likely attached to the benzothiophene ring.

Scientific Research Applications

Antimicrobial Activity

The compound’s unique chemical structure makes it a potential candidate for combating microbial infections. Researchers have investigated its efficacy against Gram-positive pathogens, including bacteria and fungi. .

Anticancer Potential

Given the ongoing battle against cancer, scientists have explored novel compounds for their potential as anticancer agents. N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide has been evaluated for its cytotoxic effects on cancer cells. .

Crystal Structure Analysis

Understanding the crystal structure of this compound provides valuable insights into its properties. The crystallographic data reveal its triclinic symmetry, unit cell dimensions, and atomic coordinates. .

Future Directions

The future research directions for this compound could include further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activities.

Mechanism of Action

Target of Action

Similar compounds have shown promising antimicrobial and antiproliferative activities . They have been evaluated for their in vitro antimicrobial activity against bacterial (Gram positive and Gram negative) and fungal species, and anticancer activity against oestrogen receptor positive human breast adenocarcinoma cancer cell line (MCF7) .

Mode of Action

Thiazole nucleus, a part of this compound, has been reported to exhibit its antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species .

Biochemical Pathways

It can be inferred that the compound may interfere with the biosynthesis of bacterial lipids, affecting the integrity and function of the bacterial cell membrane .

Result of Action

Similar compounds have shown promising antimicrobial and antiproliferative activities . The compound’s antimicrobial activity results revealed promising antimicrobial activity . Anticancer screening results indicated that similar compounds were found to be active against breast cancer cell line .